Cas no 1656-83-3 (D-1-PALMITIN-2-OLEIN)

• Product Name: D-1-PALMITIN-2-OLEIN
• CAS No: 1656-83-3
• MF: C₃₇H₇₀O₅
• MW: 594.948712825775
• CID: 904882
• PubChem ID: 10897265
• Update Time: 2025-04-19

D-1-PALMITIN-2-OLEIN Chemical and Physical Properties

Names and Identifiers

• D-1-PALMITIN-2-OLEIN
• 3-PALMITOYL-2-OLEOYL-SN-GLYCEROL
• 2-oleoyl-3-palmitoyl-sn-glycerol
• (1R)-1-(Hydroxymethyl)-2-[(1-oxohexadecyl)oxy]ethyl (9Z)-9-octadecenoate
• DTXSID701150388
• (1R)-1-(Hydroxymethyl)-2-((1-oxohexadecyl)oxy)ethyl (9Z)-9-octadecenoate
• [(2R)-1-hexadecanoyloxy-3-hydroxypropan-2-yl] (Z)-octadec-9-enoate
• CHEBI:75546
• 1-Palmitoyl-2-oleoylglycerol, (R)-
• 2-oleoyl-3-palmitoyl diglyceride
• Olein, 1-palmito-2-, D-
• UNII-9N9443SF4R
• 9N9443SF4R
• 1656-83-3
• Q27145387
• Palmitin, 2-oleo-1-, D-
• DG (0:0/18:1(n-9)/16:0)
• 2-(9Z-octadecenoyl)-3-hexadecanoyl-sn-glycerol
• 9-Octadecenoic acid (9Z)-, (1R)-1-(hydroxymethyl)-2-((1-oxohexadecyl)oxy)ethyl ester
• (2R)-1-(hexadecanoyloxy)-3-hydroxypropan-2-yl (9Z)-octadec-9-enoate

• Inchi： 1S/C37H70O5/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-37(40)42-35(33-38)34-41-36(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h17-18,35,38H,3-16,19-34H2,1-2H3/b18-17-/t35-/m1/s1
• InChI Key： YEJYLHKQOBOSCP-QEJMHMKOSA-N
• SMILES： O(C[C@@H](CO)OC(CCCCCCC/C=C\CCCCCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 594.52232533g/mol
• Monoisotopic Mass: 594.52232533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 42
• Rotatable Bond Count: 35
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.2
• Topological Polar Surface Area: 72.8Ų